Cas no 165445-29-4 (Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-(4-dodecylphenyl)-)

• Product Name: Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-(4-dodecylphenyl)-
• CAS No: 165445-29-4
• MF: C₅₁H₇₂N₄O₂
• MW: 773.142993927002
• CID: 237634
• PubChem ID: 44152847
• Update Time: 2025-04-19

Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-(4-dodecylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-dodecylphenyl)-3-[4-[[4-[(4-dodecylphenyl)carbamoylamino]phenyl]methyl]phenyl]urea
• DTXSID60937085
• Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-(4-dodecylphenyl)-
• 165445-29-4
• Urea, N,N''-(methylenedi-4,1-phenylene)bis(N'-(4-dodecylphenyl)-
• N,N'-[Methylenedi(4,1-phenylene)]bis[N'-(4-dodecylphenyl)urea]
• Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-(4-dodecylphenyl)-

• Inchi： 1S/C51H72N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-42-25-33-46(34-26-42)52-50(56)54-48-37-29-44(30-38-48)41-45-31-39-49(40-32-45)55-51(57)53-47-35-27-43(28-36-47)24-22-20-18-16-14-12-10-8-6-4-2/h25-40H,3-24,41H2,1-2H3,(H2,52,54,56)(H2,53,55,57)
• InChI Key： PADKNGVHDDBHBP-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC(NC1C=CC(=CC=1)CCCCCCCCCCCC)=O)NC1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 772.56552755g/mol
• Monoisotopic Mass: 772.56552755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 57
• Rotatable Bond Count: 28
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.4
• Topological Polar Surface Area: 82.3Ų